2-{4-[2-cyano-2-(4-fluorophenyl)vinyl]-2-methoxyphenoxy}acetamide

• IUPAC Name: 2-[4-[(E)-2-cyano-2-(4-fluorophenyl)ethenyl]-2-methoxyphenoxy]acetamide
• InChI: InChI=1S/C18H15FN2O3/c1-23-17-9-12(2-7-16(17)24-11-18(21)22)8-14(10-20)13-3-5-15(19)6-4-13/h2-9H,11H2,1H3,(H2,21,22)/b14-8-
• InChI Key: AFUHQZGNAMARMF-ZSOIEALJSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C(C#N)C2=CC=C(C=C2)F)OCC(=O)N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C(/C#N)\C2=CC=C(C=C2)F)OCC(=O)N
• Molecular Formula: C18H15FN2O3
• Molecular Weight: 326.3 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a cyano group (-CN), a vinyl group (-CH=CH2), a methoxy group (-OCH3), and an acetamide group (CH3CONH2). These functional groups can greatly influence the compound’s physical and chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific information on the compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information on the compound’s molecular weight, the connectivity of its atoms, and its three-dimensional structure.

Chemical Reactions Analysis

The reactivity of a compound is largely determined by its functional groups. For example, the cyano group is a strong electron-withdrawing group, which can make the compound more reactive towards nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and stability, are determined by its molecular structure and functional groups.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the compound’s structure and properties. Without specific information on the compound, it’s difficult to provide a detailed mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and physical properties. Proper handling and disposal procedures should always be followed when working with chemicals.

Future Directions

The future directions for research on a compound depend on its properties and potential applications. This could include further studies to better understand its reactivity, the development of new synthetic methods, or the exploration of its potential uses in fields such as medicine or materials science.